Cas no 893789-42-9 (methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate
• CAS No: 893789-42-9
• MF: C₂₀H₁₆BrN₃O₆S₂
• MW: 538.391541481018
• CID: 5439814
• Update Time: 2025-10-29

methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ZTZGHIHYVPDDFA-UHFFFAOYSA-N
• methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C20H16BrN3O6S2/c1-30-19(27)14-4-2-3-5-15(14)23-17(25)11-31-20-22-10-16(18(26)24-20)32(28,29)13-8-6-12(21)7-9-13/h2-10H,11H2,1H3,(H,23,25)(H,22,24,26)
• InChI Key： ZTZGHIHYVPDDFA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CSC1NC(=O)C(S(C2=CC=C(Br)C=C2)(=O)=O)=CN=1)=O

Additional information on methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate

Methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate (CAS No. 893789-42-9): A Comprehensive Overview

Methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate, identified by its CAS number 893789-42-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This intricate molecular structure, featuring multiple functional groups, positions it as a promising candidate for further exploration in medicinal chemistry. The compound's unique blend of sulfonamide, pyrimidine, and benzoate functionalities makes it a versatile scaffold for designing novel therapeutic agents.

The< strong>5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl moiety is particularly noteworthy, as it combines the properties of bromobenzene sulfonate with a pyrimidine core. This structural feature has been extensively studied in the context of developing kinase inhibitors and other enzyme-targeting molecules. The presence of the sulfonamide group enhances the compound's solubility and bioavailability, which are critical factors in drug formulation and delivery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The< strong>methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate structure aligns well with this trend, offering a potential lead compound for further optimization. Studies have demonstrated that derivatives of this class exhibit inhibitory activity against several kinases, including EGFR, VEGFR, and PDGFR, which are overexpressed in many cancer types.

The< strong>benzoate moiety in the compound contributes to its stability and metabolic profile, making it an attractive candidate for further development. Additionally, the sulfanyl group provides a site for further chemical modification, allowing researchers to fine-tune the compound's pharmacokinetic properties. These attributes make Methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate a valuable tool in the search for novel anticancer agents.

Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. The< strong>CAS No. 893789-42-9 compound has been subjected to various computational studies to predict its binding affinity to target proteins. These studies have provided insights into its potential mechanism of action and have guided the design of more potent derivatives.

The pharmaceutical industry has shown increasing interest in targeting post-translational modifications (PTMs) such as phosphorylation, which play crucial roles in cellular signaling pathways. The< strong>methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate structure offers a unique opportunity to explore this area further. By inhibiting enzymes involved in PTMs, this compound could potentially disrupt aberrant signaling pathways associated with diseases such as cancer.

In conclusion, Methyl 2-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate (CAS No. 893789-42-9) represents a significant advancement in pharmaceutical research. Its complex molecular architecture and multiple functional groups make it a versatile scaffold for developing novel therapeutic agents. Further research is warranted to fully explore its potential applications in medicine and drug discovery.